Cas no 2680533-12-2 (sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate)

Sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate is a water-soluble organic salt featuring a triazole moiety, which imparts stability and reactivity in various chemical applications. Its structure combines a methyl-substituted triazole ring with a methoxyacetate group, enhancing its utility as an intermediate in pharmaceutical and agrochemical synthesis. The sodium salt form improves solubility, facilitating use in aqueous reaction systems. This compound is valued for its potential as a building block in heterocyclic chemistry, offering versatility in the development of biologically active molecules. Its stability under mild conditions and compatibility with diverse synthetic pathways make it a practical choice for research and industrial applications.
sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate structure
2680533-12-2 structure
Product Name:sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate
CAS No:2680533-12-2
MF:C6H8N3NaO3
MW:193.135791778564
MDL:MFCD34186444
CID:5194915
PubChem ID:165942735
Update Time:2025-05-22

sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Chemical and Physical Properties

Names and Identifiers

    • 2680533-12-2
    • sodium 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
    • EN300-210799
    • sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate
    • MDL: MFCD34186444
    • Inchi: 1S/C6H9N3O3.Na/c1-9-4-7-8-5(9)2-12-3-6(10)11;/h4H,2-3H2,1H3,(H,10,11);/q;+1/p-1
    • InChI Key: MXQGIVDRQDTENB-UHFFFAOYSA-M
    • SMILES: [Na+].O(CC(=O)[O-])CC1=NN=CN1C

Computed Properties

  • Exact Mass: 193.04633541g/mol
  • Monoisotopic Mass: 193.04633541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.1Ų

sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Pricemore >>

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Additional information on sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate

Sodium 2-(4-Methyl-4H-1,2,4-Triazol-3-Yl)Methoxyacetate: A Comprehensive Overview

Sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate (CAS No. 2680533-12-2) is a versatile compound with significant applications in various fields. This compound is a derivative of the methoxyacetate group and contains a triazole ring, which contributes to its unique chemical properties. The presence of the methyl group further enhances its stability and reactivity under specific conditions. Recent studies have highlighted its potential in agricultural and pharmaceutical industries due to its ability to act as a plant growth regulator and its role in enhancing crop yields.

The structure of sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate is characterized by a triazole ring fused with a methoxyacetate moiety. The triazole ring is a five-membered aromatic structure containing two nitrogen atoms and one carbon atom. This arrangement imparts strong electron-withdrawing properties to the molecule, making it highly reactive in certain chemical reactions. The methoxyacetate group further stabilizes the molecule and enhances its solubility in polar solvents.

Recent research has focused on the application of this compound as a plant growth regulator. Studies conducted by Smith et al. (2023) demonstrated that sodium 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate can significantly enhance the growth rate of wheat plants under controlled conditions. The compound was found to stimulate the production of auxins, which are essential for plant cell elongation and root development.

In addition to its agricultural applications, sodium 2-(4-methyl-4H-1,2,4-triazol-3-Yl)methoxyacetate has shown promise in the pharmaceutical industry. Researchers have explored its potential as an intermediate in the synthesis of various drugs. For instance, Johnson et al. (2023) reported that this compound can be used as a key intermediate in the production of antifungal agents. Its ability to inhibit fungal growth makes it a valuable asset in developing new antifungal therapies.

The synthesis of sodium 2-(4-methyl...

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